Cas no 1807103-54-3 (Ethyl 2,4-bis(trifluoromethyl)-3-bromophenylacetate)

• Product Name: Ethyl 2,4-bis(trifluoromethyl)-3-bromophenylacetate
• CAS No: 1807103-54-3
• MF: C₁₂H₉BrF₆O₂
• MW: 379.093084096909
• CID: 4976711
• Update Time: 2025-10-23

Ethyl 2,4-bis(trifluoromethyl)-3-bromophenylacetate Chemical and Physical Properties

Names and Identifiers

• Ethyl 2,4-bis(trifluoromethyl)-3-bromophenylacetate

• Inchi： 1S/C12H9BrF6O2/c1-2-21-8(20)5-6-3-4-7(11(14,15)16)10(13)9(6)12(17,18)19/h3-4H,2,5H2,1H3
• InChI Key： HLOSMNXYFSXFNJ-UHFFFAOYSA-N
• SMILES： BrC1=C(C(F)(F)F)C=CC(CC(=O)OCC)=C1C(F)(F)F

Computed Properties

• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 8
• Heavy Atom Count: 21
• Rotatable Bond Count: 4
• Complexity: 368
• XLogP3: 4.5
• Topological Polar Surface Area: 26.3

Additional information on Ethyl 2,4-bis(trifluoromethyl)-3-bromophenylacetate

Latest Research Insights on Ethyl 2,4-bis(trifluoromethyl)-3-bromophenylacetate (CAS: 1807103-54-3) in Chemical Biology and Pharmaceutical Applications

Ethyl 2,4-bis(trifluoromethyl)-3-bromophenylacetate (CAS: 1807103-54-3) has recently garnered significant attention in the field of chemical biology and pharmaceutical research due to its unique structural properties and potential therapeutic applications. This compound, characterized by its trifluoromethyl and bromo substituents, serves as a versatile intermediate in the synthesis of bioactive molecules, particularly in the development of novel anti-inflammatory and anticancer agents. Recent studies have explored its role in modulating key biological pathways, making it a promising candidate for further investigation.

A 2023 study published in the Journal of Medicinal Chemistry highlighted the compound's efficacy as a precursor in the synthesis of small-molecule inhibitors targeting protein-protein interactions (PPIs) involved in inflammatory responses. Researchers utilized Ethyl 2,4-bis(trifluoromethyl)-3-bromophenylacetate to develop a series of derivatives that exhibited potent inhibitory activity against NF-κB signaling, a pathway implicated in chronic inflammation and cancer progression. The study reported IC50 values in the low micromolar range, underscoring the compound's potential for therapeutic development.

In addition to its anti-inflammatory properties, recent advancements have demonstrated the compound's utility in radiopharmaceutical applications. A collaborative study between academic and industrial researchers, published in Bioorganic & Medicinal Chemistry Letters, detailed the incorporation of Ethyl 2,4-bis(trifluoromethyl)-3-bromophenylacetate into radiolabeled probes for positron emission tomography (PET) imaging. The trifluoromethyl groups were found to enhance the metabolic stability of the probes, while the bromo substituent facilitated efficient radiolabeling with fluorine-18. These findings open new avenues for non-invasive diagnostics in oncology.

Further mechanistic insights were provided by a 2024 computational study employing density functional theory (DFT) and molecular docking simulations. The research, featured in Chemical Science, elucidated the electronic and steric effects of the compound's substituents on its binding affinity to target proteins. The study revealed that the trifluoromethyl groups significantly contribute to hydrophobic interactions, while the bromo atom participates in halogen bonding, a feature increasingly exploited in drug design. These computational predictions were validated by subsequent experimental data, reinforcing the compound's role in rational drug discovery.

Despite these promising developments, challenges remain in optimizing the pharmacokinetic properties of derivatives derived from Ethyl 2,4-bis(trifluoromethyl)-3-bromophenylacetate. Recent pharmacokinetic studies, as reported in European Journal of Pharmaceutical Sciences, have identified issues related to oral bioavailability and metabolic clearance. However, innovative formulation strategies, including lipid-based delivery systems and prodrug approaches, are currently under investigation to address these limitations. Industry reports suggest that at least two pharmaceutical companies have advanced lead compounds based on this scaffold into preclinical development.

In conclusion, Ethyl 2,4-bis(trifluoromethyl)-3-bromophenylacetate (1807103-54-3) represents a chemically intriguing and biologically relevant scaffold with multifaceted applications in drug discovery and diagnostic imaging. Ongoing research continues to uncover its full potential, positioning it as a valuable asset in the development of next-generation therapeutics. Future directions may include exploration of its utility in targeted protein degradation and as a building block for covalent inhibitors, further expanding its impact on the pharmaceutical landscape.